Cas no 90226-50-9 (2-amino-1-ethylcyclohexan-1-ol)

• Product Name: 2-amino-1-ethylcyclohexan-1-ol
• CAS No: 90226-50-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6586471
• PubChem ID: 69288660
• Update Time: 2025-06-30

2-amino-1-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-ethylcyclohexan-1-ol
• SCHEMBL5037296
• 90226-50-9
• EN300-1624227
• Cyclohexanol, 2-amino-1-ethyl-

• Inchi： 1S/C8H17NO/c1-2-8(10)6-4-3-5-7(8)9/h7,10H,2-6,9H2,1H3
• InChI Key： CPTUCFHPVKUOGO-UHFFFAOYSA-N
• SMILES： C1(CC)(O)CCCCC1N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.974±0.06 g/cm3(Predicted)
• Boiling Point: 125 °C(Press: 18 Torr)
• pka: 15.01±0.40(Predicted)

Additional information on 2-amino-1-ethylcyclohexan-1-ol

Professional Introduction to 2-amino-1-ethylcyclohexan-1-ol (CAS No. 90226-50-9)

2-amino-1-ethylcyclohexan-1-ol, with the chemical formula C₉H₁₇NO, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 90226-50-9, has garnered attention due to its structural properties and potential applications in the development of novel therapeutic agents. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of drug discovery.

The structure of 2-amino-1-ethylcyclohexan-1-ol features a cyclohexane ring substituted with an ethyl group at the 1-position and an amino group at the 2-position, with a hydroxyl group also present at the 1-position. This arrangement imparts unique stereochemical and electronic properties to the molecule, which can be exploited in medicinal chemistry. The cyclohexane core provides a rigid scaffold that can mimic biological targets, while the polar functional groups enhance solubility and binding affinity.

In recent years, there has been growing interest in exploring the pharmacological potential of amine-containing heterocyclic compounds. The cyclohexylamine moiety in 2-amino-1-ethylcyclohexan-1-ol has been studied for its ability to interact with various biological receptors and enzymes. Preliminary research suggests that this compound may exhibit properties relevant to neuropharmacology, particularly in modulating neurotransmitter systems. The hydroxyl group further extends its utility as a chiral center, allowing for the synthesis of enantiomerically pure derivatives that could be optimized for specific biological activities.

One of the most compelling aspects of 2-amino-1-ethylcyclohexan-1-ol is its role as a building block in the synthesis of more complex pharmacophores. The combination of an amino group and a hydroxyl group provides multiple sites for chemical modification, enabling chemists to design molecules with tailored properties. For instance, derivatization at the ethyl substituent or the secondary amine could lead to compounds with enhanced metabolic stability or improved binding kinetics.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds, including derivatives of 2-amino-1-ethylcyclohexan-1-ol. These computational approaches have helped identify potential leads for further experimental validation. Studies using molecular docking simulations have suggested that this compound may interact with targets such as serotonin receptors or GABAergic systems, which are implicated in conditions ranging from depression to anxiety disorders. The ability to predict such interactions computationally accelerates the drug discovery process significantly.

The synthesis of 2-amino-1-ethylcyclohexan-1-ol itself presents an interesting challenge due to its stereochemical complexity. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to achieve high yields and purity. However, recent innovations in catalytic methods have made it possible to streamline these syntheses, reducing both cost and environmental impact. For example, asymmetric hydrogenation techniques have been employed to introduce chirality selectively into the cyclohexane ring.

In addition to its pharmaceutical applications, 2-amino-1-ethylcyclohexan-1-ol has shown promise in materials science. Its ability to form hydrogen bonds and its amphiphilic nature make it a candidate for use in drug delivery systems or as a component in polymer formulations. Researchers are exploring its potential as a monomer for synthesizing biodegradable polymers that could find applications in medical implants or controlled-release formulations.

The safety profile of 2-amino-1-ethylcyclohexan-1-ol is another critical consideration. While not classified as a hazardous material under standard regulations, proper handling protocols should be followed during synthesis and purification to ensure worker safety. Toxicological studies have begun to assess its potential effects on human health, but more research is needed to fully understand its long-term implications.

Looking ahead, the future research directions for 2-amino-1-ethylcyclohexan-1-ol are promising. As our understanding of biological pathways continues to expand, so does the opportunity to develop targeted therapies based on molecules like this one. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating laboratory findings into clinical applications. Furthermore, green chemistry principles should guide future synthetic efforts to ensure sustainability.

In conclusion,2-amino--ethy c--cyc lohex an-- -- -- ol (CAS No.--90-- --26-- --50-- --9) represents a valuable asset in modern drug discovery programs due to its structural versatility and functional diversity . Its potential applications span across multiple therapeutic areas , making it an attractive candidate for further exploration . With continued innovation i n synthetic methodologies an d computational biology , this compoun d is poised t o contribute t o significant advancements i n medicine an d biotechnology .